Cas no 2137749-68-7 (1(2H)-Pyrimidinepropanoic acid, 5-(aminomethyl)-3,4-dihydro-2,4-dioxo-, methyl ester)

• Product Name: 1(2H)-Pyrimidinepropanoic acid, 5-(aminomethyl)-3,4-dihydro-2,4-dioxo-, methyl ester
• CAS No: 2137749-68-7
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• CID: 5257302
• Update Time: 2025-11-06

1(2H)-Pyrimidinepropanoic acid, 5-(aminomethyl)-3,4-dihydro-2,4-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrimidinepropanoic acid, 5-(aminomethyl)-3,4-dihydro-2,4-dioxo-, methyl ester

• Inchi： 1S/C9H13N3O4/c1-16-7(13)2-3-12-5-6(4-10)8(14)11-9(12)15/h5H,2-4,10H2,1H3,(H,11,14,15)
• InChI Key： JPAFXSQQNOIKKE-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCC(OC)=O)C=C(CN)C(=O)N1

Additional information on 1(2H)-Pyrimidinepropanoic acid, 5-(aminomethyl)-3,4-dihydro-2,4-dioxo-, methyl ester

Compound CAS No 2137749-68-7: 1(2H)-Pyrimidinepropanoic Acid, 5-(Aminomethyl)-3,4-Dihydro-2,4-Dioxo-, Methyl Ester

The compound with CAS number 2137749-68-7, commonly referred to as 1(2H)-pyrimidinepropanoic acid, 5-(aminomethyl)-3,4-dihydro-2,4-dioxo-, methyl ester, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their structural versatility and biological activity. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial settings.

The molecular structure of this compound is characterized by a pyrimidine ring system with substituents that include an amino group, a methyl ester group, and hydroxyl groups. These functional groups contribute to the compound's reactivity and potential applications. For instance, the presence of an amino group suggests that this compound may participate in amide bond formation, a reaction critical in peptide synthesis and drug design. The methyl ester group further enhances the molecule's stability and solubility properties, making it suitable for various chemical transformations.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry. For example, researchers have explored the use of similar compounds as scaffolds for developing novel antibiotics and anticancer agents. The unique arrangement of functional groups in this compound allows for potential interactions with biological targets such as enzymes or receptors. This makes it a promising candidate for further exploration in drug discovery programs.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, oxidations, and esterifications. The synthesis pathway typically begins with the preparation of a suitable pyrimidine precursor, followed by functionalization to introduce the desired substituents. Advanced techniques such as microwave-assisted synthesis or catalytic hydrogenation have been employed to optimize reaction conditions and improve yield.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 259 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate but is poorly soluble in water. These properties are essential considerations when designing experiments or applications involving this compound.

From an analytical standpoint, modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular architecture and help validate the synthetic procedures used for its preparation.

In conclusion, CAS No 2137749-68-7, or 1(2H)-pyrimidinepropanoic acid, 5-(aminomethyl)-3,4-dihydro-2,4-dioxo-, methyl ester, represents a valuable addition to the library of known pyrimidine derivatives. Its unique structure and functional groups position it as a potential lead compound in drug discovery and other chemical applications. Continued research into its properties and applications will undoubtedly shed more light on its full potential within the scientific community.